Cas no 2137703-11-6 (1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro-)

• Product Name: 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro-
• CAS No: 2137703-11-6
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5258078
• Update Time: 2025-10-19

1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro-

• Inchi： 1S/C9H17ClN2O/c1-7-3-5-12(6-8(7)11)9(13)2-4-10/h7-8H,2-6,11H2,1H3
• InChI Key： DNDIKILXOLMLLV-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)C(N)C1)(=O)CCCl

Additional information on 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro-

Comprehensive Overview of 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- (CAS No. 2137703-11-6)

1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- (CAS No. 2137703-11-6) is a specialized organic compound with a unique molecular structure that combines a piperidine backbone with a chlorinated propanone moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its amine-functionalized piperidine core, which is a common motif in bioactive molecules targeting neurological and metabolic disorders.

The compound’s CAS number 2137703-11-6 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global research. Its systematic name, 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro-, reflects its structural features, including a chloro-substituted carbonyl group and a methylated piperidine ring. These functional groups contribute to its reactivity and potential utility in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for piperidine derivatives like 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- has surged due to their role in designing central nervous system (CNS) therapeutics. The compound’s amino group enhances its solubility and binding affinity, making it a candidate for enzyme inhibition studies. Additionally, its chloro-propanone segment offers versatility in cross-coupling reactions, a hot topic in green chemistry and catalysis research.

From an industrial perspective, CAS No. 2137703-11-6 is often discussed in the context of high-value intermediates for agrochemicals and pharmaceuticals. Its synthesis typically involves multi-step organic reactions, including reductive amination and halogenation, which are frequently searched topics in AI-driven chemical databases. Researchers exploring structure-activity relationships (SAR) also prioritize this compound for its balanced lipophilicity and polarity.

Environmental and safety profiles of 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- are rigorously evaluated, aligning with REACH and FDA guidelines. Its stability under various pH conditions makes it suitable for formulation development, a key concern for drug delivery systems. The compound’s spectral data (NMR, MS) is widely shared in open-access journals, supporting reproducibility in academic labs.

Emerging trends in computational chemistry have further highlighted CAS 2137703-11-6, with molecular docking studies predicting its interactions with biological targets. This aligns with the growing interest in AI-assisted drug design, where such compounds are screened for lead optimization. The integration of machine learning in chemical research has amplified the visibility of niche molecules like this one.

In summary, 1-Propanone, 1-(3-amino-4-methyl-1-piperidinyl)-3-chloro- represents a convergence of synthetic utility and therapeutic potential. Its CAS No. 2137703-11-6 ensures traceability, while its structural features cater to diverse applications—from medicinal chemistry to material innovation. As research evolves, this compound is poised to remain a focal point in cutting-edge scientific inquiries.